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Compound of Interest

Compound Name: alpha-Cellobiose

Cat. No.: B14170141

alpha-Cellobiose, a disaccharide derived from cellulose, is a common carbohydrate used in
various research and development applications. While it is not classified as a hazardous
substance, proper handling and disposal are essential to maintain a safe laboratory
environment and ensure regulatory compliance.[1][2][3] This guide provides detailed
procedures for the safe disposal of alpha-Cellobiose.

Physical and Chemical Properties

Understanding the properties of alpha-Cellobiose is the first step in safe handling and
disposal.

Property Value

Appearance White, powder solid[4][5]
Odor Odorless[4][5]

Molecular Formula C12H22011

Molecular Weight 342.29 g/mol

Melting Point 239 °C/ 462.2 °F[4][5]
Solubility Soluble in water[5]

pH No information available[4][5]
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Personal Protective Equipment (PPE)

When handling alpha-Cellobiose, especially in its powdered form, the following personal
protective equipment should be used to avoid dust formation and contact:

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[5]
o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[5]

» Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory
protection is not typically required.[4][5] However, if dust is generated, a particulate filter
respirator may be necessary.

Spill Cleanup Procedures

In the event of a spill, follow these steps to safely clean the area:

Ventilate the area.

Avoid dust formation.[4][5]

Use personal protective equipment.[4]

For solid spills: Mechanically recover the product by sweeping or shoveling it into a suitable,
labeled container for disposal.[4][6]

Proper Disposal Procedures

The appropriate disposal method for alpha-Cellobiose depends on its form (solid or aqueous
solution) and whether it has been contaminated with other hazardous materials. Always adhere
to your institution's specific guidelines and local regulations for chemical waste disposal.[7][8]

For unused, uncontaminated solid alpha-Cellobiose:

» Containerization: Collect the dry alpha-Cellobiose waste in a well-labeled, sealed container.
[7] The container should be clearly marked as "alpha-Cellobiose Waste" or similar.
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o Waste Stream: Dispose of the container in the non-hazardous solid waste stream as
designated by your laboratory's waste management plan.[7]

» Avoid Contamination: Do not mix alpha-Cellobiose waste with hazardous chemical waste.
[7] If it is mixed with a hazardous substance, it must be disposed of as hazardous waste
according to the protocol for the hazardous component.[7]

For small quantities of aqueous solutions containing alpha-Cellobiose:
e Dilution: Dilute the solution with a large amount of water.[7]

e pH Neutralization: Before drain disposal, ensure the pH of the solution is between 6.0 and
8.0.[7] Adjust as necessary with appropriate neutralizing agents.

o Drain Disposal: After dilution and neutralization, the solution may be poured down the
sanitary sewer, followed by a thorough flushing with water.[7][9]

For large quantities of either solid or agueous alpha-Cellobiose waste, consult your
institution's Environmental Health and Safety (EHS) department for guidance on the most
appropriate disposal method.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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